Cas no 1214325-87-7 (2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine)

• Product Name: 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine
• CAS No: 1214325-87-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4909309
• Update Time: 2025-05-20

2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-5-(pyridin-4-yl)pyridine
• 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine

• Inchi： 1S/C12H12N2O/c1-9-7-11(8-14-12(9)15-2)10-3-5-13-6-4-10/h3-8H,1-2H3
• InChI Key： MJSHIVLKMLAWHE-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 200.095
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine

2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine

The compound 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine (CAS No. 1214325-87-7) is a highly specialized organic molecule with a unique structure and diverse applications in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and potential in drug discovery and advanced materials development.

The molecular structure of 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine consists of a pyridine ring substituted with a methoxy group at position 2, a methyl group at position 3, and a pyridinyl group at position 5. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications. The presence of the methoxy group introduces electron-donating effects, while the methyl group provides steric hindrance, influencing the overall reactivity and stability of the compound.

Recent studies have highlighted the potential of 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of organic semiconductors, where its electronic properties contribute to improved charge transport characteristics. Additionally, this compound has been investigated as a ligand in metal-catalyzed reactions, demonstrating its ability to facilitate selective transformations in complex chemical systems.

In the field of pharmacology, 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine has shown promise as a lead compound for drug discovery. Its structural features make it an ideal candidate for targeting specific biological pathways, such as kinase inhibitors or G-protein coupled receptor (GPCR) modulators. Recent research has focused on optimizing its bioavailability and efficacy through structural modifications, paving the way for potential therapeutic applications.

The synthesis of 2-Methoxy-3-methyl-5-(pyridin-4-yl)pyridine involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods have been refined to achieve high yields and purity levels, ensuring its suitability for both academic research and industrial applications. The compound's stability under various reaction conditions further enhances its utility in diverse chemical processes.

From an environmental perspective, 2-Methoxy-3-methyl-5-(pyridin-4-yL)pyridine has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, making it a relatively safe option for use in sustainable chemical processes. Its low toxicity profile also aligns with current trends toward green chemistry practices.

In conclusion, 2-Methoxy -3-methyl -5 -(pyridin -4 -yl ) pyridine (CAS No. 1214325 -87 -7 ) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern science.